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The Born in Bradford (BiB) study is a large, multi-ethnic birth cohort study that provides a rich

source of data for investigating the genetic, environmental, and social determinants of health

and disease.[1][2] However, understanding the extent to which findings from this cohort can be

generalized to other populations is crucial for its application in broader research and clinical

contexts. This guide provides a comparative analysis of the BiB cohort, examining its

characteristics against the Bradford population, national UK statistics, and other major birth

cohorts to assess its external validity.

Demographic and Socioeconomic Comparison
The external validity of a study is largely determined by the representativeness of its sample.

The BiB cohort is broadly representative of the population of Bradford, a city in the north of

England characterized by high levels of deprivation and ethnic diversity.[3][4] However, when

compared to the wider UK population, there are notable differences.
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Ethnic Group
Born in Bradford
Cohort (2007-2011)

Bradford
Population (2021
Census)

England and Wales
(2021 Census)

White ~50% 61.1% 81.7%

Asian/Asian British
~50% (predominantly

Pakistani)

32.1% (25.5%

Pakistani)
9.3%

Black/African/Caribbe

an/Black British

Not specified in

snippets
2.7% 4.0%

Mixed/Multiple ethnic

groups

Not specified in

snippets
2.6% 2.9%

Other ethnic group
Not specified in

snippets
2.0% 2.1%

Sources:[2][5][6][7]

The most significant feature of the BiB cohort is its large South Asian population, primarily of

Pakistani origin, which makes up approximately half of the cohort.[2][3] This provides a unique

opportunity to study health outcomes in this specific ethnic group, which is often

underrepresented in research. However, it also means that findings may not be directly

generalizable to the more predominantly White British population of the UK as a whole.

Table 2: Socioeconomic Indicators Comparison
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Indicator
Born in Bradford
Cohort

Bradford
Population

UK National
Average

Deprivation

68% of children lived

in the most deprived

quintile of

neighbourhoods in

England and Wales.

[2]

34% of residents live

in the most deprived

decile of local areas in

England.[4]

Data not directly

comparable in

snippets.

Maternal Employment

(at recruitment)

92% of White British

women were or had

been in paid

employment,

compared to 51% of

Pakistani women.[8]

[9]

Data not available in

snippets.

Data not available in

snippets.

Maternal Education

(at recruitment)

11% of White British

women had no

educational

qualifications,

compared to 22% of

Pakistani women.

26% of Pakistani

women had degree-

level education,

compared to 19% of

White British women.

[8][9]

Data not available in

snippets.

Data not available in

snippets.

The BiB cohort is characterized by high levels of socioeconomic deprivation, with a significant

proportion of participants residing in the most deprived areas of England.[2][3] This is reflective

of the socioeconomic landscape of Bradford itself.[4] While this allows for important research

into health inequalities, it may limit the generalizability of findings to more affluent populations.

Comparison with Other UK Birth Cohorts
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A direct comparison with other major UK birth cohorts, such as the Millennium Cohort Study

(MCS) and the Avon Longitudinal Study of Parents and Children (ALSPAC), can further

illuminate the unique characteristics of the BiB study.

Table 3: High-Level Comparison of UK Birth Cohorts

Feature
Born in Bradford
(BiB)

Millennium Cohort
Study (MCS)

Avon Longitudinal
Study of Parents
and Children
(ALSPAC)

Recruitment Period 2007 - 2011[2] 2000 - 2002[10] 1991 - 1992

Geographic Scope Bradford[2] UK-wide[10]
Avon (Bristol and

surrounding area)

Ethnic Diversity
High, with ~50%

South Asian[2]

Representative of UK

diversity at the time of

recruitment.[10]

Predominantly White

Socioeconomic Focus High deprivation[2]

Representative of UK

socioeconomic

spectrum.[10]

Broad socioeconomic

spectrum

While the MCS is designed to be nationally representative, the BiB and ALSPAC cohorts are

geographically focused.[10] The standout feature of BiB is its significant ethnic diversity and

focus on a deprived urban population, offering a complementary perspective to the largely

White and more socioeconomically diverse ALSPAC cohort.

Experimental Protocols
The methodologies employed in the BiB study are crucial for understanding the data collected

and assessing its quality.

Recruitment: Pregnant women were primarily recruited at their 26-28 week oral glucose

tolerance test (OGTT) appointment at the Bradford Royal Infirmary between March 2007 and

December 2010.[11][12] This systematic approach to recruitment from a single maternity unit

serving the city aimed to capture a large and representative sample of pregnancies in Bradford.
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Data Collection: The BiB study employs a multi-faceted approach to data collection, including:

Questionnaires: Detailed questionnaires were administered to mothers during pregnancy

and at various follow-up stages, covering a wide range of topics including demographics,

lifestyle, and mental and physical health.[11]

Biological Samples: The study has a comprehensive biobank, including maternal and

paternal blood and saliva samples, as well as cord blood.[1][11]

Clinical Measurements: Anthropometric measurements of both mothers and children were

taken at birth and during follow-ups.[11]

Routine Data Linkage: Consent was obtained for linkage to routine health and education

records, providing long-term follow-up data.[13]

Factors Influencing External Validity of Born in
Bradford Findings
The following diagram illustrates the key factors that researchers should consider when

evaluating the generalizability of findings from the Born in Bradford study.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://bradscholars.brad.ac.uk/entities/publication/6ce69947-3f4e-4437-bcfc-00ee40ed724a
https://borninbradford.nhs.uk/our-impacts/publications/the-association-between-socioeconomic-status-and-autism-diagnosis-in-the-united-kingdom-for-children-aged-5-8-years-of-age-findings-from-the-born-in-bradford-cohort/
https://bradscholars.brad.ac.uk/entities/publication/6ce69947-3f4e-4437-bcfc-00ee40ed724a
https://bradscholars.brad.ac.uk/entities/publication/6ce69947-3f4e-4437-bcfc-00ee40ed724a
https://borninbradford.nhs.uk/our-impacts/publications/cohort-profile-update-born-in-bradford/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Born in Bradford Cohort Characteristics

Target Populations for Generalization

Considerations for External Validity

High Ethnic Diversity
(Large South Asian Population) High Validity for:

- UK South Asian populations
- Deprived urban communities
- Studies on health inequalities

Strength

Lower Validity for:
- General UK population (ethnicity)

- Affluent populations
- Rural populations

Limitation

High Socioeconomic Deprivation Strength

Limitation

Single Urban Location (Bradford)
Limitation

General UK Population

Other Research Cohorts
(e.g., ALSPAC, MCS)

International Populations

Click to download full resolution via product page

Caption: Factors influencing the external validity of Born in Bradford study findings.

Conclusion
The Born in Bradford study is a powerful resource for health research, particularly for

understanding the health of a multi-ethnic and socioeconomically deprived urban population. Its

key strengths lie in its large, ethnically diverse cohort and the wealth of longitudinal data

collected.
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For researchers, scientists, and drug development professionals, it is essential to recognize

both the strengths and limitations of the BiB data when considering the applicability of its

findings. While the results from BiB are highly relevant to similar urban and ethnic minority

populations in the UK and globally, caution should be exercised when generalizing to the

broader, more affluent, and less ethnically diverse populations. The detailed methodological

information and the comparative data provided in this guide should aid in making informed

decisions about the use and interpretation of findings from this invaluable research platform.
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To cite this document: BenchChem. [Assessing the External Validity of the Born in Bradford
Study]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3334408#external-validity-of-the-born-in-bradford-
study-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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